Mag-indo-1 tetrapotassium salt
Mag-indo-1 tetrapotassium salt
Brand Name:
Vulcanchem
CAS No.:
132299-21-9
VCID:
VC0145729
InChI:
InChI=1S/C21H18N2O9.4K/c24-18(25)8-23(9-19(26)27)16-4-3-12(7-17(16)32-10-20(28)29)14-5-11-1-2-13(21(30)31)6-15(11)22-14;;;;/h1-7,22H,8-10H2,(H,24,25)(H,26,27)(H,28,29)(H,30,31);;;;/q;4*+1/p-4
SMILES:
C1=CC(=C(C=C1C2=CC3=C(N2)C=C(C=C3)C(=O)[O-])OCC(=O)[O-])N(CC(=O)[O-])CC(=O)[O-].[K+].[K+].[K+].[K+]
Molecular Formula:
C21H14K4N2O9
Molecular Weight:
594.7 g/mol
Mag-indo-1 tetrapotassium salt
CAS No.: 132299-21-9
Main Products
VCID: VC0145729
Molecular Formula: C21H14K4N2O9
Molecular Weight: 594.7 g/mol
| CAS No. | 132299-21-9 |
|---|---|
| Product Name | Mag-indo-1 tetrapotassium salt |
| Molecular Formula | C21H14K4N2O9 |
| Molecular Weight | 594.7 g/mol |
| IUPAC Name | tetrapotassium;2-[4-[bis(carboxylatomethyl)amino]-3-(carboxylatomethoxy)phenyl]-1H-indole-6-carboxylate |
| Standard InChI | InChI=1S/C21H18N2O9.4K/c24-18(25)8-23(9-19(26)27)16-4-3-12(7-17(16)32-10-20(28)29)14-5-11-1-2-13(21(30)31)6-15(11)22-14;;;;/h1-7,22H,8-10H2,(H,24,25)(H,26,27)(H,28,29)(H,30,31);;;;/q;4*+1/p-4 |
| Standard InChIKey | LQSATJAZEBYDQQ-UHFFFAOYSA-J |
| SMILES | C1=CC(=C(C=C1C2=CC3=C(N2)C=C(C=C3)C(=O)[O-])OCC(=O)[O-])N(CC(=O)[O-])CC(=O)[O-].[K+].[K+].[K+].[K+] |
| Canonical SMILES | C1=CC(=C(C=C1C2=CC3=C(N2)C=C(C=C3)C(=O)[O-])OCC(=O)[O-])N(CC(=O)[O-])CC(=O)[O-].[K+].[K+].[K+].[K+] |
| Synonyms | 2-(4-(biscarboxymethyl)amino-3-(carboxymethoxy)phenyl)-1H-indole-6-carboxylic acid Mag-indo-1 |
| PubChem Compound | 2762664 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume